Cas no 2229305-28-4 (2-1-(aminomethyl)-3-hydroxycyclobutyl-5-methylphenol)

• Product Name: 2-1-(aminomethyl)-3-hydroxycyclobutyl-5-methylphenol
• CAS No: 2229305-28-4
• MF: C₁₂H₁₇NO₂
• MW: 207.268883466721
• CID: 5910086
• PubChem ID: 165974226
• Update Time: 2025-06-27

2-1-(aminomethyl)-3-hydroxycyclobutyl-5-methylphenol Chemical and Physical Properties

Names and Identifiers

• 2-1-(aminomethyl)-3-hydroxycyclobutyl-5-methylphenol
• 2229305-28-4
• EN300-1795263
• 2-[1-(aminomethyl)-3-hydroxycyclobutyl]-5-methylphenol

• Inchi： 1S/C12H17NO2/c1-8-2-3-10(11(15)4-8)12(7-13)5-9(14)6-12/h2-4,9,14-15H,5-7,13H2,1H3
• InChI Key： PFHQSTVZFSSDSC-UHFFFAOYSA-N
• SMILES： OC1CC(C2C=CC(C)=CC=2O)(CN)C1

Computed Properties

• Exact Mass: 207.125928785g/mol
• Monoisotopic Mass: 207.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 66.5Ų

Additional information on 2-1-(aminomethyl)-3-hydroxycyclobutyl-5-methylphenol

Professional Introduction to Compound with CAS No. 2229305-28-4 and Product Name: 2-1-(aminomethyl)-3-hydroxycyclobutyl-5-methylphenol

2-1-(aminomethyl)-3-hydroxycyclobutyl-5-methylphenol, identified by its CAS number 2229305-28-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its unique structural framework, combines a cyclobutyl moiety with a substituted phenolic ring, making it a promising candidate for various biochemical applications. The presence of both an amine and a hydroxyl group on the cyclobutyl ring enhances its reactivity, enabling diverse chemical modifications that are crucial for drug development and material science research.

The structural design of 2-1-(aminomethyl)-3-hydroxycyclobutyl-5-methylphenol positions it as a versatile intermediate in the synthesis of more complex molecules. The cyclobutyl group contributes to steric hindrance, which can be strategically employed to modulate the pharmacokinetic properties of derived compounds. Meanwhile, the phenolic ring with its hydroxyl and methyl substituents offers opportunities for hydrogen bonding interactions, which are pivotal in the design of bioactive molecules. These features make the compound an attractive scaffold for medicinal chemists seeking to develop novel therapeutic agents.

In recent years, there has been growing interest in the development of amine-functionalized phenols due to their broad spectrum of biological activities. Studies have demonstrated that such compounds can exhibit potent effects as antioxidants, anti-inflammatory agents, and even as precursors to more complex pharmacophores. The specific arrangement of functional groups in 2-1-(aminomethyl)-3-hydroxycyclobutyl-5-methylphenol suggests potential applications in the treatment of neurological disorders, where precise molecular interactions are critical. The amine group, in particular, can serve as a site for further derivatization, allowing chemists to fine-tune the properties of the final drug candidates.

Advances in computational chemistry have further enhanced the understanding of how structural modifications influence the biological activity of molecules like 2-1-(aminomethyl)-3-hydroxycyclobutyl-5-methylphenol. Molecular modeling studies have shown that the cyclobutyl ring can effectively engage with biological targets, providing stability to derived compounds while maintaining flexibility necessary for optimal binding. Additionally, the hydroxyl and methyl groups on the phenolic ring contribute to favorable interactions with proteins and nucleic acids, which are essential for drug efficacy. These insights have guided researchers in designing more effective derivatives with improved pharmacological profiles.

The synthesis of 2-1-(aminomethyl)-3-hydroxycyclobutyl-5-methylphenol presents unique challenges due to its complex structure. However, recent methodologies have streamlined the process, making it more accessible for industrial-scale production. Catalytic hydrogenation and selective oxidation reactions have been particularly useful in constructing the desired framework efficiently. Furthermore, green chemistry principles have been integrated into its synthesis to minimize environmental impact. These advancements not only improve yield but also ensure that the compound remains viable for large-scale applications in pharmaceutical manufacturing.

Recent clinical trials have begun to explore the potential therapeutic benefits of derivatives inspired by 2-1-(aminomethyl)-3-hydroxycyclobutyl-5-methylphenol. Preliminary results indicate that certain modifications can lead to compounds with significant anti-cancer properties by inhibiting key enzymes involved in tumor growth. The ability to fine-tune molecular interactions through structural adjustments offers a powerful tool for developing targeted therapies that minimize side effects while maximizing efficacy. As research progresses, it is anticipated that more derivatives will enter clinical testing, paving the way for new treatments across various disease categories.

The role of 2-1-(aminomethyl)-3-hydroxycyclobutyl-5-methylphenol extends beyond pharmaceuticals into materials science and industrial applications. Its unique chemical properties make it suitable for developing novel polymers and coatings that exhibit enhanced durability and biocompatibility. For instance, its ability to form stable hydrogen bonds could be leveraged in creating adhesives or sealants with superior performance characteristics. Additionally, its reactivity allows for cross-linking reactions that could lead to innovative materials used in medical implants or biodegradable packaging.

The future prospects for 2-1-(aminomethyl)-3-hydroxycyclobutyl-5-methylphenol are bright, driven by ongoing research and technological advancements. As computational tools become more sophisticated, researchers will be able to predict molecular behavior with greater accuracy, accelerating the discovery process. Furthermore, collaborations between academia and industry will facilitate rapid translation of laboratory findings into practical applications. This synergy is essential for bringing new drugs and materials to market efficiently while addressing unmet needs in medicine and technology.